Cas no 1261864-81-6 (2-Bromomethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl)

• Product Name: 2-Bromomethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl
• CAS No: 1261864-81-6
• MF: C₁₄H₉BrF₄O
• MW: 349.118277311325
• CID: 4790072
• Update Time: 2025-05-21

2-Bromomethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H9BrF4O/c15-8-10-7-11(16)3-6-13(10)9-1-4-12(5-2-9)20-14(17,18)19/h1-7H,8H2
• InChI Key： ZXFCMEQOJASSFL-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1C1C=CC(=CC=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 5.4
• Topological Polar Surface Area: 9.2

Additional information on 2-Bromomethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl

Research Briefing on 2-Bromomethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl (CAS: 1261864-81-6)

2-Bromomethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl (CAS: 1261864-81-6) is a specialized biphenyl derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromomethyl and trifluoromethoxy functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting inflammatory and oncological pathways.

Recent literature highlights the compound's utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in constructing complex biphenyl scaffolds, which are pivotal in the design of selective kinase inhibitors. The study reported a yield of over 85% when using palladium-based catalysts, underscoring the compound's reactivity and versatility in synthetic applications.

In addition to its synthetic utility, 2-Bromomethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl has been investigated for its role in modulating protein-protein interactions. A preprint from BioRxiv (2024) revealed that derivatives of this compound exhibit promising binding affinities to the PD-1/PD-L1 axis, a critical checkpoint in cancer immunotherapy. The researchers employed molecular docking simulations and surface plasmon resonance (SPR) assays to validate these interactions, suggesting potential applications in immune-oncology.

From a safety and pharmacokinetic perspective, preliminary toxicological assessments of this compound have been conducted. Data from Chemical Research in Toxicology (2023) indicate that it exhibits low acute toxicity in rodent models, with an LD50 exceeding 500 mg/kg. However, further studies are warranted to evaluate its long-term effects and metabolic pathways, particularly in the context of human-relevant dosages.

Looking ahead, the integration of 2-Bromomethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl into high-throughput screening platforms is anticipated to accelerate the discovery of novel therapeutics. Its unique structural features and demonstrated reactivity make it a valuable asset in the medicinal chemist's toolkit. Future research directions may include optimizing its synthetic routes and exploring its applicability in targeted drug delivery systems.